2-(Benzylamino)pyrimidine-4-carboxylic acid

• IUPAC Name: 2-(benzylamino)pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C12H11N3O2/c16-11(17)10-6-7-13-12(15-10)14-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17)(H,13,14,15)
• InChI Key: BZPSQMRLFMAUIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NC=CC(=N2)C(=O)O
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol

Description

2-(Benzylamino)pyrimidine-4-carboxylic acid, also known as BAPCA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. BAPCA is a pyrimidine derivative that contains a benzylamino group and a carboxylic acid group attached to the 4th and 2nd position of the pyrimidine ring, respectively.

Mechanism of Action

The mechanism of action of 2-(Benzylamino)pyrimidine-4-carboxylic acid involves its interaction with specific enzymes or receptors in the body. For example, 2-(Benzylamino)pyrimidine-4-carboxylic acid has been shown to inhibit the activity of DPP-4 by binding to its active site, thereby preventing the degradation of incretin hormones that regulate insulin secretion. 2-(Benzylamino)pyrimidine-4-carboxylic acid has also been found to inhibit the activity of protein kinase CK2, which plays a role in cell proliferation and survival.
Biochemical and Physiological Effects:
2-(Benzylamino)pyrimidine-4-carboxylic acid has been found to have various biochemical and physiological effects, depending on the specific target enzyme or receptor. For example, the inhibition of DPP-4 by 2-(Benzylamino)pyrimidine-4-carboxylic acid can lead to increased insulin secretion and improved glucose tolerance in animal models of diabetes. 2-(Benzylamino)pyrimidine-4-carboxylic acid has also been found to induce apoptosis (programmed cell death) in cancer cells, which could potentially be used as a therapeutic strategy.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(Benzylamino)pyrimidine-4-carboxylic acid in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. Additionally, 2-(Benzylamino)pyrimidine-4-carboxylic acid has been found to exhibit good stability and solubility in various solvents, making it suitable for use in different experimental conditions. However, one limitation of using 2-(Benzylamino)pyrimidine-4-carboxylic acid is its potential toxicity, as high concentrations of the compound have been found to cause cell death in some cell types.

Future Directions

There are several potential future directions for research on 2-(Benzylamino)pyrimidine-4-carboxylic acid. One area of interest is the development of 2-(Benzylamino)pyrimidine-4-carboxylic acid-based drugs for the treatment of diabetes and related metabolic disorders. Another potential application is the use of 2-(Benzylamino)pyrimidine-4-carboxylic acid as a tool for studying the function of specific enzymes or receptors in biological systems. Additionally, further investigation into the anticancer properties of 2-(Benzylamino)pyrimidine-4-carboxylic acid could lead to the development of new cancer therapies.

Synthesis Methods

2-(Benzylamino)pyrimidine-4-carboxylic acid can be synthesized using various methods, including the condensation reaction of 2-aminopyrimidine with benzyl chloroformate in the presence of a base such as triethylamine. Other methods involve the use of different reagents and solvents, such as the reaction of 2-aminopyrimidine with benzylamine in the presence of acetic acid or the reaction of 2-chloropyrimidine with benzylamine in dimethylformamide.

Scientific Research Applications

2-(Benzylamino)pyrimidine-4-carboxylic acid has been studied for its potential applications in medicinal chemistry, particularly in the development of new drugs targeting various diseases. Research has shown that 2-(Benzylamino)pyrimidine-4-carboxylic acid exhibits inhibitory activity against certain enzymes, such as dipeptidyl peptidase IV (DPP-4), which is involved in the regulation of blood glucose levels. 2-(Benzylamino)pyrimidine-4-carboxylic acid has also been found to inhibit the growth of cancer cells in vitro, making it a potential candidate for anticancer therapy.